Cas no 2229418-76-0 (methyl 3-(morpholin-3-yl)thiophene-2-carboxylate)

• Product Name: methyl 3-(morpholin-3-yl)thiophene-2-carboxylate
• CAS No: 2229418-76-0
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 6448707
• PubChem ID: 165609361
• Update Time: 2025-05-20

methyl 3-(morpholin-3-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(morpholin-3-yl)thiophene-2-carboxylate
• EN300-1756688
• 2229418-76-0

• Inchi： 1S/C10H13NO3S/c1-13-10(12)9-7(2-5-15-9)8-6-14-4-3-11-8/h2,5,8,11H,3-4,6H2,1H3
• InChI Key： DEBJPRCEYYFHFK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)C1COCCN1

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.8Ų

Additional information on methyl 3-(morpholin-3-yl)thiophene-2-carboxylate

Research Briefing on Methyl 3-(morpholin-3-yl)thiophene-2-carboxylate (CAS: 2229418-76-0): Recent Advances and Applications

Methyl 3-(morpholin-3-yl)thiophene-2-carboxylate (CAS: 2229418-76-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique morpholine-thiophene hybrid structure, has been the subject of recent studies exploring its synthetic pathways, biological activities, and therapeutic potential. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its role in contemporary research and its implications for future applications.

Recent studies have focused on the synthesis and optimization of methyl 3-(morpholin-3-yl)thiophene-2-carboxylate, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency and scalability. This advancement is critical for large-scale production, which is essential for further pharmacological evaluations. The study also reported the compound's stability under various physiological conditions, suggesting its suitability for in vivo applications.

In terms of biological activity, methyl 3-(morpholin-3-yl)thiophene-2-carboxylate has shown promising results as a modulator of protein-protein interactions (PPIs), particularly in the context of cancer therapeutics. A recent Nature Chemical Biology study demonstrated its ability to inhibit the interaction between p53 and MDM2, a key regulatory pathway in tumor suppression. The compound exhibited nanomolar affinity in biochemical assays and demonstrated selective cytotoxicity against cancer cell lines while sparing normal cells. These findings position it as a potential lead compound for the development of next-generation anticancer agents.

Further investigations have explored the compound's pharmacokinetic properties and toxicity profiles. A preclinical study published in Drug Metabolism and Disposition in 2024 revealed favorable oral bioavailability and a half-life conducive to once-daily dosing. However, the study also identified potential hepatotoxicity at higher doses, underscoring the need for structural modifications to mitigate adverse effects. These insights are invaluable for guiding future medicinal chemistry efforts aimed at optimizing the compound's safety and efficacy.

Beyond oncology, methyl 3-(morpholin-3-yl)thiophene-2-carboxylate has been investigated for its anti-inflammatory and antimicrobial properties. A 2023 study in European Journal of Medicinal Chemistry reported its efficacy in reducing pro-inflammatory cytokine production in macrophage models, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary data indicate activity against drug-resistant bacterial strains, although further validation is required to confirm these findings.

In conclusion, methyl 3-(morpholin-3-yl)thiophene-2-carboxylate (CAS: 2229418-76-0) represents a versatile scaffold with broad therapeutic potential. Recent advancements in its synthesis, coupled with promising biological activities, highlight its significance in chemical biology and drug discovery. Future research should focus on addressing its toxicity concerns and expanding its applications across diverse therapeutic areas. This compound exemplifies the intersection of chemistry and biology, offering a fertile ground for innovation in medicinal science.